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Compound of Interest

Compound Name: 4,5-dimethylbenzene-1,2-diamine

Cat. No.: B154071 Get Quote

Introduction: 4,5-Diamino-o-xylene, also known as 4,5-dimethyl-1,2-phenylenediamine, is an

aromatic diamine that serves as a critical building block in organic synthesis. Its unique

structure, featuring two adjacent amine groups on a dimethylbenzene ring, makes it a valuable

precursor for the synthesis of various heterocyclic compounds. This technical guide provides

an in-depth overview of commercial suppliers, physicochemical properties, key applications,

and experimental considerations for high-purity 4,5-diamino-o-xylene, tailored for researchers,

scientists, and professionals in drug development.

Commercial Suppliers and Specifications
High-purity 4,5-diamino-o-xylene is available from several commercial chemical suppliers,

catering to research and development needs. The quality and purity of the starting material are

paramount for reproducible and successful synthetic outcomes. Below is a summary of

offerings from prominent suppliers.
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Supplier Product Name CAS Number Purity Notes

Sigma-Aldrich

4,5-Dimethyl-1,2-

phenylenediamin

e

3171-45-7 98%

Offered as a

powder with a

melting point of

127-129 °C.[1]

Tokyo Chemical

Industry (TCI)

4,5-Dimethyl-1,2-

phenylenediamin

e

3171-45-7 >98.0% (HPLC)

Available as a

white to gray to

brown powder or

crystal.[2]

Chemrio

4,5-Dimethyl-o-

phenylenediamin

e

3171-45-7 Not specified

Lists multiple

synonyms for the

compound.[3]

ChemBK

4,5-Dimethyl-o-

phenylenediamin

e

3171-45-7 Not specified

Lists various

suppliers,

including Wuhan

UCchem

Biotechnology.[4]

Physicochemical Properties
A clear understanding of the physicochemical properties of 4,5-diamino-o-xylene is essential

for its proper handling, storage, and application in experimental setups.
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Property Value Reference

Molecular Formula C₈H₁₂N₂ [1]

Molecular Weight 136.19 g/mol

Appearance
White to Gray to Brown

powder/crystal
[2]

Melting Point 127-129 °C [1]

Solubility

Low solubility in water; soluble

in organic solvents like

methanol and ethanol.[4]

Storage Temperature 2-8°C [1]

Applications in Research and Drug Development
The primary utility of 4,5-diamino-o-xylene lies in its role as a precursor in multi-step organic

syntheses. Its bifunctional nature allows for the construction of complex molecular

architectures.

1. Synthesis of Quinoxaline Derivatives: Quinoxalines are a class of nitrogen-containing

heterocyclic compounds that form the core structure of various biologically active molecules

with applications as antitumor, α-adrenoceptor agonist, and kinase inhibitors.[4] 4,5-Diamino-o-

xylene is a key starting material for producing substituted quinoxalines through condensation

reactions with 1,2-dicarbonyl compounds.[2][4]

2. Porphyrin Dimers and Materials Science: The compound is used in the synthesis of more

complex structures like o-xylene-bridged porphyrin dimers.[5] These molecules are investigated

for their unique photophysical properties, with potential applications in materials science and

photodynamic therapy.[5]

3. Chemical Reagent: It serves as an intermediate for the production of dyes, pigments, and

hair dyes.[4]
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Applications of 4,5-Diamino-o-xylene.

Experimental Protocols
Detailed methodologies for reactions involving 4,5-diamino-o-xylene are crucial for successful

synthesis.

General Protocol for Quinoxaline Synthesis
The condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound is a classic and

widely used method for synthesizing quinoxalines.[2] Various catalysts and reaction conditions

can be employed to optimize yields and purity.

Materials:

4,5-Diamino-o-xylene (1 mmol)

1,2-dicarbonyl compound (e.g., benzil) (1 mmol)

Solvent (e.g., Toluene, Ethanol) (8-10 mL)

Catalyst (optional, e.g., Alumina-supported molybdophosphovanadates, pyridine)[2][3]

Procedure:
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To a mixture of 4,5-diamino-o-xylene (1 mmol) and the 1,2-dicarbonyl compound (1 mmol) in

the chosen solvent, add the catalyst (if any).

Stir the mixture at room temperature or under reflux, depending on the specific protocol.[1][2]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, if a heterogeneous catalyst is used, separate it by filtration.[2]

If the reaction mixture is homogeneous, pour it into water and extract the product with an

organic solvent (e.g., Ethyl Acetate).[3]

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired

quinoxaline derivative.
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Experimental workflow for quinoxaline synthesis.
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Synthesis of o-Xylene-Bridged Porphyrin Dimers
This protocol outlines the nucleophilic substitution reaction to form covalently linked porphyrin

dimers.

Procedure:

A solution of a hydroxyl-containing porphyrin (1 eq.) and a base like Cesium Carbonate

(Cs₂CO₃, 5 eq.) in DMF is boiled for 30 minutes.[5]

α,α'-dibromo-o-xylene (0.5 eq.) is added to the reaction mixture.

The mixture is boiled for approximately 5 hours, with the reaction monitored by TLC.[5]

After the reaction is complete, the DMF is removed under vacuum.

The resulting mixture is purified by column chromatography on silica gel to yield the o-

xylene-bridged porphyrin dimer.[5]

Biological Pathways
While 4,5-diamino-o-xylene is primarily a synthetic intermediate, the core o-xylene structure is

subject to biological degradation by certain microorganisms, such as those from the

Rhodococcus genus. These pathways are relevant for understanding the environmental fate

and potential toxicology of related compounds. The degradation typically initiates with oxidation

of a methyl group or the aromatic ring.
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Simplified bacterial degradation pathways for o-xylene.
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Safety and Handling
4,5-Diamino-o-xylene is classified as harmful and requires careful handling.

Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye

irritation.[2][6]

Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection. A dust mask (type N95 or equivalent) is recommended.[1][2]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed. Recommended storage is at 2-8°C.[1]

Conclusion: High-purity 4,5-diamino-o-xylene is a readily available and versatile reagent for the

synthesis of quinoxalines and other complex heterocyclic structures relevant to drug discovery

and materials science. By understanding its properties, sourcing from reliable suppliers, and

adhering to established experimental protocols and safety measures, researchers can

effectively leverage this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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